489-84-9

Guaiazulene

In Stock

• CAS RN:
• 489-84-9

• Formula:
• C15H18

• InChI:
• InChI=1S/C15H18/c1-10(2)13-7-5-11(3)14-8-6-12(4)15(14)9-13/h5-10H,1-4H3

• InChIKey:
• FWKQNCXZGNBPFD-UHFFFAOYSA-N

• Guaiazulene is a sesquiterpene that has been found in M. chamomilla and has diverse biological activities. It inhibits lipid peroxidation in rat hepatic microsomes (IC50 = 9.8 μM), as well as scavenges hydroxyl and 2,2-diphenyl-1-picrylhydrazyl (DPPH; ) radicals in cell-free assays. It inhibits LPS-induced nitric oxide production in RAW 264.7 cells (EC50 = 10.1 μM) but is cytotoxic to RAW 264.7 cells at higher concentrations with cytotoxic concentration (CC50) values of 29.8 and 30.8 μM in the presence and absence, respectively, of LPS. Guaiazulene is cytotoxic to N2a neuroblastoma cells and primary rat neurons in a concentration-dependent manner. It inhibits decreases in hepatic glutathione (GSH) levels induced by paracetamol (acetaminophen; ) in rats when administered at a dose of 250 mg/kg.
  Guaiazulene analytical standard provided with chromatographic purit...

N-[2-(1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]-4-methoxybenzamide

In Stock

• CAS RN:
• 380489-84-9

• Formula:
• C19H16N4O2S

• InChI:
• InChI=1S/C19H16N4O2S/c1-12-11-17(21-18(24)13-7-9-14(25-2)10-8-13)23(22-12)19-20-15-5-3-4-6-16(15)26-19/h3-11H,1-2H3,(H,21,24)

• InChIKey:
• XGODWLPMVXYCDI-UHFFFAOYSA-N

• N-[2-(1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]-4-methoxybenzamide is a useful research compound. Its molecular formula is C19H16N4O2S and its molecular weight is 364.42. The purity is usually 95%.